Cas no 127625-29-0 (Fananserin)

• Product Name: Fananserin
• CAS No: 127625-29-0
• MF: C₂₃H₂₄FN₃O₂S
• MW: 425.518967628479
• CID: 154879
• PubChem ID: 60785
• Update Time: 2025-10-31

Fananserin Chemical and Physical Properties

Names and Identifiers

• 2H-Naphth[1,8-cd]isothiazole,2-[3-[4-(4-fluorophenyl)-1-piperazinyl]propyl]-, 1,1-dioxide
• Fananserin
• C23H24FN3O2S
• fananserine
• UNII-38QJ762ET6
• RP-62203
• 2-[3-[4-(4-Fluorophenyl)piperazino]propyl]-2H-naphth[1,8-cd]isothiazole 1,1-dioxide
• 2-[3-[4-(4-Fluorophenyl)-1-piperazinyl]propyl]-2H-naphthyl[1,8-cd]isothiazole-1,1-dioxide
• RP 62203
• Fananserin [USAN:INN]
• VGIGHGMPMUCLIQ-UHFFFAOYSA-N
• 38QJ762ET6
• DSSTox_RID_81871
• DSSTox_CID_26743
• 2-(3-(4-(p-Fluorophenyl)-1-piperazinyl)propyl)-2H-naphth(1,8-cd)isothiazole 1,1-dioxide
• 2H-Naphth(1,8-cd)isothiazole, 2-(3-(4-(4-fluorophenyl)-1-piperazinyl)propyl)-, 1,1-dioxide
• DSSTox_GSID_46743
• [3H]fananserin
• Fananserin (USAN/INN)
• 2H-Naphth[1,8-cd]isothiazole, 2-[3-[4-(4-fluorophenyl)-1-
• L003900
• 2-{3-[4-(4-Fluoro-phenyl)-piperazin-1-yl]-propyl}-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide (Fenanserin)
• BDBM50010044
• ChEMBL_131689
• Tox21 112587
• NS00125953
• 2H-Naphth[1,8-cd]isothiazole, 2-[3-[4-(4-fluorophenyl)-1-piperazinyl]propyl]-, 1,1-dioxide
• SCHEMBL340722
• FANANSERIN [USAN]
• GTPL3229
• CS-0024310
• 3-[3-[4-(4-fluorophenyl)piperazin-1-yl]propyl]-2lambda6-thia-3-azatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaene 2,2-dioxide
• 2-{3-[4-(4-fluorophenyl)piperazin-1-yl]propyl}-2H-naphtho[1,8-cd][1,2]thiazole 1,1-dioxide
• NCGC00167808-02
• [3H]RP62203
• 2-{3-[4-(4-Fluoro-phenyl)-piperazin-1-yl]-propyl}-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide(Fananserin)
• CAS-127625-29-0
• 3-{3-[4-(4-fluorophenyl)piperazin-1-yl]propyl}-2$l^{6}-thia-3-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaene-2,2-dione
• Q5433633
• CHEBI:92159
• Tox21_112587_1
• 3-{3-[4-(4-fluorophenyl)piperazin-1-yl]propyl}-2??-thia-3-azatricyclo[6.3.1.0?,(1)(2)]dodeca-1(12),4,6,8,10-pentaene-2,2-dione
• D02656
• GTPL5434
• 2-{3-[4-(4-Fluorophenyl)piperazin-1-yl]propyl}-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide
• Fananserin [INN]
• HMS3269J05
• AS-74345
• DTXCID6026743
• HMS3677N09
• Tox21_112587
• AKOS024457217
• [3H]RP-62203
• J-005514
• DTXSID8046743
• RP62203
• 2-(3-(4-(4-fluorophenyl)piperazin-1-yl)propyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide
• BRD-K08998509-001-01-6
• 2-{3-[4-(4-Fluorophenyl)-1-piperazinyl]propyl}naphtho[1,8-cd]isothiazole 1,1-dioxide
• HY-103104
• 2-{3-[4-(4-Fluorophenyl)-1piperazinyl]propyl}naphtho[1,8-cd]isothiazole 1,1-dioxide
• D92863
• HMS3413N09
• NCGC00167808-01
• 2-{3-[4-(4-Fluoro-phenyl)-piperazin-1-yl]-propyl}-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide
• 127625-29-0
• CHEMBL83894
• 2-(3-(4-(4-FLUOROPHENYL)-1-PIPERAZINYL)PROPYL)-2H-NAPHTHO(1,8-CD)ISOTHIAZOLE 1,1-DIOXIDE
• DA-63368
• BRD-K08998509-001-02-4
• BRD-K08998509-001-03-2

• Inchi： 1S/C23H24FN3O2S/c24-19-8-10-20(11-9-19)26-16-14-25(15-17-26)12-3-13-27-21-6-1-4-18-5-2-7-22(23(18)21)30(27,28)29/h1-2,4-11H,3,12-17H2
• InChI Key： VGIGHGMPMUCLIQ-UHFFFAOYSA-N
• SMILES： S1(C2=CC=CC3=CC=CC(=C23)N1CCCN1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 425.15700
• Monoisotopic Mass: 425.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2
• XLogP3: 4

Experimental Properties

• Color/Form: No data available
• Density: 1.331
• Melting Point: Not available
• Boiling Point: 641.1°Cat760mmHg
• Flash Point: 341.5°C
• Refractive Index: 1.659
• PSA: 52.24000
• LogP: 4.84860
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Fananserin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on Fananserin

Fananserin (CAS No. 127625-29-0): A Comprehensive Overview

Fananserin (CAS No. 127625-29-0) is a potent and selective serotonin 5-HT_2A receptor antagonist that has garnered significant attention in the field of neuropharmacology. This compound, also known as R-837, is being extensively studied for its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as schizophrenia and major depressive disorder (MDD). The unique pharmacological profile of Fananserin makes it a promising candidate for addressing unmet medical needs in these areas.

The chemical structure of Fananserin is characterized by a complex arrangement of aromatic and heterocyclic rings, which contribute to its high affinity and selectivity for the 5-HT_2A receptor. This receptor subtype plays a crucial role in modulating various physiological processes, including mood, cognition, and sensory perception. By selectively blocking the 5-HT_2A receptor, Fananserin can potentially alleviate symptoms associated with psychiatric disorders without causing significant side effects commonly observed with non-selective antipsychotics.

In recent clinical trials, Fananserin has shown promising results in improving cognitive function and reducing negative symptoms in patients with schizophrenia. A phase IIb trial conducted by Janssen Research & Development demonstrated that Fananserin significantly improved cognitive performance and social functioning in patients with schizophrenia, as measured by the MATRICS Consensus Cognitive Battery (MCCB) and the Personal and Social Performance (PSP) scale. These findings suggest that Fananserin may offer a novel therapeutic approach for enhancing cognitive outcomes in this patient population.

Beyond its potential in schizophrenia, Fananserin is also being evaluated for its efficacy in treating major depressive disorder (MDD). Preclinical studies have shown that selective 5-HT_2A receptor antagonists can enhance the antidepressant effects of selective serotonin reuptake inhibitors (SSRIs) and other antidepressants. This synergistic effect may lead to faster onset of action and improved overall efficacy in treating MDD. A recent study published in the Journal of Psychopharmacology reported that Fananserin, when administered in combination with an SSRI, significantly reduced depressive symptoms in animal models of depression.

The safety profile of Fananserin is another important aspect that has been extensively investigated. Clinical trials have generally shown that Fananserin is well-tolerated, with a low incidence of adverse events. Common side effects reported include mild dizziness and headache, which are typically transient and do not require discontinuation of treatment. These findings are consistent with the favorable safety profile observed in preclinical studies, further supporting the potential use of Fananserin as a safe and effective therapeutic agent.

In addition to its therapeutic applications, Fananserin has also been studied for its potential neuroprotective properties. Research suggests that selective 5-HT_2A receptor antagonists may have neuroprotective effects by reducing oxidative stress and inflammation in the brain. A study published in the journal Neuropharmacology found that Fananserin reduced neuronal damage and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. These findings highlight the potential of Fananserin as a multifaceted therapeutic agent with broad applications in neurology.

The development of Fananserin represents a significant advancement in the field of neuropharmacology. Its unique mechanism of action and favorable safety profile make it an attractive candidate for further clinical investigation. Ongoing research aims to explore the full therapeutic potential of Fananserin, including its use as a monotherapy or in combination with other medications to address complex psychiatric conditions.

In conclusion, Fananserin (CAS No. 127625-29-0) is a promising compound with a robust scientific foundation supporting its potential as a therapeutic agent for psychiatric disorders. Its selective antagonism of the 5-HT_2A receptor offers a novel approach to improving cognitive function and reducing symptoms associated with conditions such as schizophrenia and major depressive disorder. As research continues to advance, it is anticipated that Fananserin will play an increasingly important role in the treatment landscape of these challenging conditions.